Cas no 2680694-80-6 (2-{(benzyloxy)carbonyl(butyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonyl(butyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2680694-80-6
• MF: C₁₇H₁₉ClN₂O₄S
• MW: 382.861762285233
• CID: 5621140
• PubChem ID: 165928702
• Update Time: 2025-08-03

2-{(benzyloxy)carbonyl(butyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](butyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid
• 2680694-80-6
• EN300-28302038
• 2-{(benzyloxy)carbonyl(butyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C17H19ClN2O4S/c1-2-3-9-20(16-19-13(10-18)14(25-16)15(21)22)17(23)24-11-12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3,(H,21,22)
• InChI Key： XFCLUKBFZAZMRU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)O)SC(=N1)N(C(=O)OCC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 382.0754060g/mol
• Monoisotopic Mass: 382.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 108Ų

Additional information on 2-{(benzyloxy)carbonyl(butyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-{(benzyloxy)carbonyl(butyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 2680694-80-6)

2-{(benzyloxy)carbonyl(butyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 2680694-80-6) is a specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique chloromethyl group and a benzyloxycarbonyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure combines a 1,3-thiazole core with functional groups that enhance reactivity, enabling applications in drug discovery and material science.

Recent trends in organic synthesis highlight the growing demand for heterocyclic compounds like 2-{(benzyloxy)carbonyl(butyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid. Researchers are particularly interested in its role as a building block for peptide mimetics and enzyme inhibitors. The compound’s carboxylic acid group allows for further derivatization, aligning with the industry’s focus on structure-activity relationship (SAR) studies. Questions such as "How to synthesize thiazole derivatives?" or "Applications of chloromethyl thiazoles in drug design" frequently appear in academic and industrial forums, underscoring its relevance.

From a green chemistry perspective, the synthesis of CAS 2680694-80-6 has been optimized to reduce hazardous byproducts, addressing environmental concerns. Its chloromethyl functionality is pivotal for cross-coupling reactions, a hotspot in catalysis research. Additionally, the compound’s benzyloxycarbonyl group offers protective advantages in multi-step syntheses, a topic widely discussed in medicinal chemistry circles. This dual functionality positions it as a candidate for developing targeted therapies, particularly in oncology and infectious diseases.

The physicochemical properties of 2-{(benzyloxy)carbonyl(butyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid—such as solubility, stability, and reactivity—are critical for formulation scientists. Searches like "Thiazole solubility enhancement techniques" or "Chloromethyl group reactivity in aqueous media" reflect practical challenges in its application. Advanced analytical techniques, including NMR and HPLC-MS, are employed to characterize this compound, ensuring compliance with Good Manufacturing Practices (GMP) standards.

In the context of intellectual property, CAS 2680694-80-6 is often cited in patents related to kinase inhibitors and antibacterial agents. Its structural motifs are leveraged to design next-generation therapeutics, resonating with the precision medicine movement. Furthermore, the compound’s compatibility with solid-phase synthesis makes it attractive for high-throughput screening platforms, a key area in biotech innovation.

To conclude, 2-{(benzyloxy)carbonyl(butyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid exemplifies the intersection of chemical ingenuity and biomedical utility. Its multifaceted applications—from drug development to material engineering—underscore its value in contemporary research. As the scientific community continues to explore sustainable synthesis routes and novel applications, this compound remains a focal point for innovation.